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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613 Get Quote

An In-Depth Technical Guide to Diallyl Terephthalate

Abstract
Diallyl terephthalate (DAT) is an organic compound notable for its role as a monomer and

crosslinking agent in the synthesis of polymers.[1] Structurally, it is the diester of terephthalic

acid and allyl alcohol.[1] This document provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and applications of diallyl terephthalate, with

a focus on data relevant to researchers in the chemical and material sciences. While its primary

applications are in the plastics industry, this guide presents its core technical data for a broad

scientific audience.[1][2]

Chemical Structure and Identifiers
Diallyl terephthalate is a symmetrical molecule featuring a central 1,4-phenylene group (the

terephthalate moiety) to which two allyl ester groups are attached.[1][3]
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Synthesis of Diallyl Terephthalate

arrow Start: Reagents

Dimethyl Terephthalate
+ Allyl Alcohol

+ Catalyst

1. Charge Reactor

Transesterification
(90-145°C)

2. Heat & Stir

Monitor DMT Content
(< 0.5%)

3. React

Cool to < 100°C

Reaction Complete

Add Water & Acid

4. Quench

Cool to 60°C

Phase Separation
(Remove Aqueous Layer)

5. Stratify

Vacuum Distillation
(Remove Water)

6. Isolate Organic Layer

Final Product:
Diallyl Terephthalate

7. Purify
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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